molecular formula C8H10O2S2 B8717839 Benzyl methanethiosulfonate

Benzyl methanethiosulfonate

Cat. No.: B8717839
M. Wt: 202.3 g/mol
InChI Key: VWGMLICGELEWLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl methanethiosulfonate is a useful research compound. Its molecular formula is C8H10O2S2 and its molecular weight is 202.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10O2S2

Molecular Weight

202.3 g/mol

IUPAC Name

methyl-oxo-phenylmethoxy-sulfanylidene-λ6-sulfane

InChI

InChI=1S/C8H10O2S2/c1-12(9,11)10-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3

InChI Key

VWGMLICGELEWLM-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=S)OCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Benzyl bromide (9.07 g, 0.053 mol) was slowly added to a suspension of sodium methanethiosulfonate (7.10 g, 0.0530 mol) in absolute EtOH (100 mL) and the reaction mixture was heated at reflux overnight. The reaction mixture was cooled with an ice bath and the solid (sodium bromide and sodium methanethiosulfonate) was filtered off. The filtrate was concentrated to give a crude product which was mainly the desired product. Pure product was obtained by flash chromatography on silica gel with EtOAc-hexanes (1:6) (7.92 g, 74%). The product was further purified by recrystallization from absolute ethanol. mp 39.5-40.2° C. (lit. 40-42.5° C.) IR (KBr): 3089, 3068, 3017, 3000, 2981, 2936, 2918, 1602, 1582, 1496, 1305, 1131, 960, 771, 741, 702 cm−1. 1H NMR (200 MHz, CDCl3): δ 7.38 (m, 5H, phenyl), 4.38 (s, 2H, SCH2), 2.91 (s, 3H, CH3SO2). 13C NMR (50 MHz, CDCl3): δ 135.12, 129.14, 129.03, 128.26, 51.09, 40.79.
Quantity
9.07 g
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reactant
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sodium methanethiosulfonate
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7.1 g
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reactant
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Name
Quantity
100 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

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